N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-phenylcarbamimidoyl]carbamimidoyl}benzamide

• Molecular Formula: C21H21N7O
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-[(E)-N'-[(E)-N'-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamimidoyl]carbamimidoyl]benzamide
• InChI: InChI=1S/C21H21N7O/c1-14-13-15(2)24-20(23-14)28-21(25-17-11-7-4-8-12-17)27-19(22)26-18(29)16-9-5-3-6-10-16/h3-13H,1-2H3,(H4,22,23,24,25,26,27,28,29)
• InChI Key: AQWHOFGHKQYZKM-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\NC2=CC=CC=C2)/N=C(\N)/NC(=O)C3=CC=CC=C3)C
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(NC2=CC=CC=C2)N=C(N)NC(=O)C3=CC=CC=C3)C

Description

N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide is a complex organic compound that features a pyrimidine ring substituted with dimethyl groups and a phenylcarbamimidoyl moiety

Preparation Methods

The synthesis of N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the pyrimidine ring: The pyrimidine ring is synthesized by reacting appropriate precursors under controlled conditions.

Substitution with dimethyl groups: The pyrimidine ring is then substituted with dimethyl groups at the 4 and 6 positions.

Introduction of the phenylcarbamimidoyl moiety: The phenylcarbamimidoyl group is introduced through a series of reactions involving carbamimidoyl chloride and aniline derivatives.

Final coupling: The final step involves coupling the substituted pyrimidine with benzamide under specific reaction conditions to yield the target compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by others. Common reagents for these reactions include halogens, acids, and bases.

Hydrolysis: Hydrolysis reactions can break down the compound into its constituent parts using water and acid or base catalysts.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: The compound is being investigated for its potential therapeutic properties, including its role as an inhibitor of specific enzymes and its potential use in drug development.

Industry: It is used in the development of new materials and as a component in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved may include inhibition of enzyme activity, disruption of protein-protein interactions, or modulation of signal transduction pathways.

Comparison with Similar Compounds

N-{N-[N-(4,6-dimethylpyrimidin-2-yl)-N’-phenylcarbamimidoyl]carbamimidoyl}benzamide can be compared with other similar compounds, such as:

N-(4,6-dimethylpyrimidin-2-yl)-N-phenylacetamide: This compound has a similar pyrimidine ring structure but differs in the acetamide moiety.

N-(4,6-dimethylpyrimidin-2-yl)-4-[(quinazoline-4-yl)amino]benzene-1-sulfonamide: This compound features a quinazoline moiety and is used as a corrosion inhibitor.

N-(4,6-dimethylpyrimidin-2-yl)-2-(5-phenyl-2H-tetrazol-2-yl)acetohydrazide: This compound contains a tetrazolyl group and is used in organic synthesis.